Cas no 388118-59-0 (2-Fluoro-5-(4-pyridinyl)benzotrifluoride)

• Product Name: 2-Fluoro-5-(4-pyridinyl)benzotrifluoride
• CAS No: 388118-59-0
• MF: C₁₂H₇F₄N
• MW: 241.18429684639
• MDL: MFCD15477105
• CID: 1027181
• PubChem ID: 21906758
• Update Time: 2025-05-22

2-Fluoro-5-(4-pyridinyl)benzotrifluoride Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-5-(4-pyridinyl)benzotrifluoride
• 4-(4-Fluoro-3-(trifluoromethyl)phenyl)pyridine
• 388118-59-0
• CS-0267959
• EN300-339435
• DTXSID30619861
• 4-[4-fluoro-3-(trifluoromethyl)phenyl]pyridine
• SCHEMBL5423080
• 4-(4-fluoro-3-trifluoromethyl-phenyl)-pyridine

• MDL： MFCD15477105
• Inchi： 1S/C12H7F4N/c13-11-2-1-9(7-10(11)12(14,15)16)8-3-5-17-6-4-8/h1-7H
• InChI Key： NWIUVCJKXMFSPS-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C2C=CN=CC=2)C=C1C(F)(F)F

Computed Properties

• Exact Mass: 241.05151
• Monoisotopic Mass: 241.05146188g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89

2-Fluoro-5-(4-pyridinyl)benzotrifluoride Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 2-Fluoro-5-(4-pyridinyl)benzotrifluoride

2-Fluoro-5-(4-pyridinyl)benzotrifluoride: A Comprehensive Overview

The compound 2-Fluoro-5-(4-pyridinyl)benzotrifluoride, identified by the CAS number 388118-59-0, is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a benzene ring substituted with a trifluoromethyl group and a pyridine ring. The presence of a fluorine atom at the 2-position of the benzene ring adds to its chemical complexity and reactivity.

Recent studies have highlighted the importance of 2-Fluoro-5-(4-pyridinyl)benzotrifluoride in the field of organic synthesis. Its ability to undergo various nucleophilic aromatic substitutions makes it a valuable intermediate in the synthesis of complex heterocyclic compounds. Researchers have also explored its application in medicinal chemistry, where it serves as a building block for designing bioactive molecules with potential therapeutic properties.

The synthesis of 2-Fluoro-5-(4-pyridinyl)benzotrifluoride involves a multi-step process that typically begins with the preparation of the benzotrifluoride moiety. This is followed by the introduction of the pyridine ring through coupling reactions, often facilitated by transition metal catalysts. The fluorination at the 2-position is achieved using selective fluorination techniques, ensuring high yields and purity of the final product.

In terms of physical properties, 2-Fluoro-5-(4-pyridinyl)benzotrifluoride exhibits a melting point of approximately 150°C and is sparingly soluble in common organic solvents. Its electronic structure, influenced by the electron-withdrawing trifluoromethyl group and electron-donating pyridine ring, contributes to its reactivity in various chemical transformations.

One of the most promising applications of this compound lies in its use as an intermediate in drug discovery. Recent research has focused on its role in developing inhibitors for kinases and other enzymes involved in disease pathways. For instance, studies have shown that derivatives of 2-Fluoro-5-(4-pyridinyl)benzotrifluoride can exhibit potent inhibitory activity against certain cancer-related kinases, making them valuable candidates for further preclinical testing.

Moreover, 2-Fluoro-5-(4-pyridinyl)benzotrifluoride has been investigated for its potential in materials science. Its ability to form stable coordination complexes with metal ions has led to its exploration as a ligand in catalytic systems. Researchers have reported enhanced catalytic activity in certain oxidation reactions when this compound is used as a ligand, opening new avenues for its application in industrial processes.

The environmental impact of 2-Fluoro-5-(4-pyridinyl)benzotrifluoride has also been a topic of interest. Studies on its biodegradation and toxicity profiles are ongoing, with preliminary results suggesting that it exhibits low acute toxicity to aquatic organisms under standard test conditions. However, further research is required to fully understand its long-term environmental effects.

In conclusion, 2-Fluoro-5-(4-pyridinyl)benzotrifluoride (CAS No: 388118-59-0) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and reactivity make it an invaluable tool in organic synthesis, medicinal chemistry, and materials science. As research continues to uncover new potential uses for this compound, it is likely to play an increasingly important role in both academic and industrial settings.